Cas no 868223-69-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide structure

868223-69-2 structure

Product Name:N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide

CAS No:868223-69-2

MF:C₂₀H₁₈N₂O₅

MW:366.367325305939

CID:6142099

PubChem ID:2149369

Update Time:2023-12-13

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
- N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide
- 2(1H)-Isoquinolineacetamide, N-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-1-oxo-
- N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-methoxy-1-oxoisoquinolin-2(1H)-yl)acetamide
- 868223-69-2
- AKOS024610120
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
- SR-01000015678-1
- F1808-0052
- AB00675959-01
- SR-01000015678
- Inchi： 1S/C20H18N2O5/c1-25-16-4-2-3-15-14(16)7-8-22(20(15)24)11-19(23)21-10-13-5-6-17-18(9-13)27-12-26-17/h2-9H,10-12H2,1H3,(H,21,23)
- InChI Key： GZRLAHKKYPXHOT-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C(OC)=CC=C2)C=CN1CC(NCC1=CC=C2OCOC2=C1)=O

Computed Properties

Exact Mass: 366.12157168g/mol
Monoisotopic Mass: 366.12157168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 595
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 77.1Å²

Experimental Properties

Density: 1.341±0.06 g/cm3(Predicted)
Boiling Point: 678.1±55.0 °C(Predicted)
pka: 14.26±0.46(Predicted)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide Pricemore >>

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Life Chemicals	F1808-0052-5μmol	N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide	868223-69-2	90%+	5μl	$63.0	2023-05-17
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